Cas no 59046-28-5 (1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole)

1-(4-Methylbenzoyl)-1H-1,2,3-benzotriazole is a benzotriazole derivative with applications in organic synthesis and materials science. Its structure combines a benzotriazole moiety with a 4-methylbenzoyl group, offering unique reactivity as a photostabilizer or intermediate in heterocyclic chemistry. The compound exhibits stability under various conditions, making it suitable for use in UV-absorbing formulations or as a building block for advanced functional materials. Its aromatic and heterocyclic components contribute to its potential in coordination chemistry or as a ligand precursor. The methyl substitution enhances solubility in organic solvents, facilitating its incorporation into polymeric systems or small-molecule syntheses. This compound's balanced properties make it a versatile tool for research and industrial applications requiring tailored benzotriazole derivatives.
1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole structure
59046-28-5 structure
Product Name:1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
CAS No:59046-28-5
MF:C14H11N3O
MW:237.256642580032
CID:949613
PubChem ID:827004
Update Time:2025-06-08

1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylbenzoyl)-1H-benzotriazole
    • 1-(4-Methylbenzoyl)-
    • 1-(4-Methylbenzoyl)-1H-benzotriazole
    • benzotriazol-1-yl-(4-methylphenyl)methanone
    • 1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
    • MLS000527467
    • benzotriazol-1-yl(p-tolyl)methanone
    • CHEMBL1716092
    • F1443-2474
    • 59046-28-5
    • cid_827004
    • 1-(4-METHYLBENZOYL)-1,2,3-BENZOTRIAZOLE
    • 1H-Benzotriazol-1-yl(4-methylphenyl)methanone;
    • SR-01000316294-1
    • SCHEMBL16706437
    • SMR000117941
    • CS-0331686
    • 1H-benzotriazol-1-yl(4-methylphenyl)methanone
    • 1-benzotriazolyl-(4-methylphenyl)methanone
    • (1H-benzo[d][1,2,3]triazol-1-yl)(p-tolyl)methanone
    • DB-300680
    • SR-01000316294
    • STK013692
    • DTXSID70356607
    • 1H-1,2,3-BENZOTRIAZOL-1-YL(4-METHYLPHENYL)METHANONE
    • Benzotriazol-1-yl-p-tolyl-methanone
    • AKOS000493034
    • BDBM32696
    • AK-918/36805030
    • Inchi： 1S/C14H11N3O/c1-10-6-8-11(9-7-10)14(18)17-13-5-3-2-4-12(13)15-16-17/h2-9H,1H3
    • InChI Key： YOYAUIFNAMODDP-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(C)=CC=1)N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 237.09000
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Melting Point: 112-114°C
  • PSA: 47.78000
  • LogP: 2.42820

1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Pricemore >>

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1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Production Method

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